3-{[(4-chloro-3-methylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C21H23ClN2O4
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 3-[[2-(4-chloro-3-methylphenoxy)acetyl]amino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H23ClN2O4/c1-14-10-17(7-8-19(14)22)28-13-20(25)24-16-5-2-4-15(11-16)21(26)23-12-18-6-3-9-27-18/h2,4-5,7-8,10-11,18H,3,6,9,12-13H2,1H3,(H,23,26)(H,24,25)
• InChI Key: VZYGWPJMNBAETL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)NCC3CCCO3)Cl

Description

3-{[(4-chloro-3-methylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has caught the attention of researchers due to its potential therapeutic applications. The compound is also known by its chemical name, MK-677, and is classified as a growth hormone secretagogue.

Mechanism of Action

MK-677 works by binding to the ghrelin receptor, which is found in the hypothalamus and pituitary gland. This binding stimulates the release of growth hormone and IGF-1. The compound also has an indirect effect on the release of other hormones such as cortisol and prolactin.
Biochemical and Physiological Effects:
The release of growth hormone and IGF-1 has several biochemical and physiological effects in the body. These include increased muscle mass, improved bone density, and enhanced cognitive function. MK-677 has also been shown to improve lipid metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

MK-677 has several advantages for lab experiments. It is easy to synthesize and has a long half-life, which makes it ideal for long-term studies. However, the compound is also known to cause an increase in appetite and water retention, which can be a limitation for certain types of experiments.

Future Directions

There are several future directions for research on MK-677. One area of interest is its potential as a treatment for age-related conditions such as sarcopenia and cognitive decline. Additionally, there is interest in studying the compound's effects on bone density and fracture risk. Finally, there is potential for MK-677 to be used in combination with other compounds for enhanced therapeutic effects.
Conclusion:
In conclusion, MK-677 is a chemical compound with potential therapeutic applications. Its ability to stimulate the release of growth hormone and IGF-1 makes it a potential treatment option for several conditions. While there are advantages and limitations to its use in lab experiments, there are several future directions for research on the compound.

Synthesis Methods

MK-677 is synthesized using a multi-step process that involves the reaction of 4-chloro-3-methylphenol with acetic anhydride to form 4-chloro-3-methylphenylacetate. The resulting compound is then reacted with 4-(2-aminoethyl) morpholine to form 4-chloro-3-methylphenoxyethylamine. The final step involves the reaction of 4-chloro-3-methylphenoxyethylamine with N-(tetrahydro-2-furanylmethyl)benzamide to form MK-677.

Scientific Research Applications

MK-677 has been extensively studied for its potential therapeutic applications. The compound is known to stimulate the release of growth hormone and insulin-like growth factor 1 (IGF-1) in the body. This makes it a potential treatment option for conditions such as growth hormone deficiency, osteoporosis, and muscle wasting. Additionally, MK-677 has been studied for its potential cognitive and metabolic benefits.